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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-1,2-dichloroethane
Disclaimer: Specific safety data for 1-Bromo-1,2-dichloroethane (CAS No. 73506-91-9) is not

readily available. The following information is based on the closely related and more common

isomer, 1-Bromo-2-chloroethane (CAS No. 107-04-0), and other similar halogenated

hydrocarbons. This guidance should be used as a preliminary resource. Researchers,

scientists, and drug development professionals must consult the specific Safety Data Sheet

(SDS) provided by the supplier for complete and accurate safety information before handling

this chemical.

Immediate Safety and Operational Overview
1-Bromo-1,2-dichloroethane is a halogenated hydrocarbon that should be handled with

extreme caution in a laboratory setting. Based on data for similar compounds, it is likely to be

harmful if swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory

irritation.[1][2] Some related compounds are also suspected of causing cancer.[1] Therefore,

strict adherence to safety protocols is essential to minimize exposure and ensure a safe

working environment.

All handling of 1-Bromo-1,2-dichloroethane should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3][4] Emergency equipment, including an

eyewash station and a safety shower, must be readily accessible.[1][4]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling 1-Bromo-1,2-
dichloroethane, based on guidelines for similar chemicals.

PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

also be required for splash

hazards.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][3]

Skin and Body Protection

A flame-retardant lab coat, fully

buttoned, with full-length pants

and closed-toe shoes.

Chemical-resistant apron and

sleeves are also

recommended.

To prevent skin contact, which

can cause irritation and

potential absorption of the

chemical.[3][4]

Hand Protection

Chemical-impermeable gloves.

Nitrile gloves are often

recommended for similar

chemicals, but glove

compatibility should be

confirmed with the

manufacturer.[4]

To protect hands from direct

contact. Gloves must be

inspected before use and

changed immediately if

contaminated.[3]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used if there is a risk of

inhalation or if exposure limits

are exceeded.[1]

To prevent inhalation of

vapors, which can be harmful

and cause respiratory irritation.

[2]
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Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

performed in a designated area within a chemical fume hood.[3][4]

Dispensing: Use non-sparking tools and explosion-proof equipment.[3] Avoid creating

aerosols or dust.[5]

Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated

area, away from incompatible materials such as strong bases and metals.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[3]

Disposal Plan: 1-Bromo-1,2-dichloroethane and any contaminated materials should be

disposed of as hazardous waste.

Collection: Collect waste in a suitable, labeled, and closed container.[3]

Disposal: Dispose of the waste through a licensed chemical destruction facility.[3] Do not

discharge into drains or the environment.[3] Adhere to all local, state, and federal regulations

for hazardous waste disposal.

Emergency Response Plan: Chemical Spill
In the event of a spill, follow these procedural steps to ensure safety and proper cleanup.
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Immediate Actions

Assessment & PPE

Cleanup Procedure

Final Steps

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove Ignition Sources

Assess Spill Size and Risk

Small Spill?

No, Large Spill
Activate Emergency Response

Don Appropriate PPE

Yes

Contain the Spill with Absorbent Material

Collect Absorbed Material with Non-Sparking Tools

Place in a Labeled, Sealed Container for Hazardous Waste

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of 1-Bromo-1,2-dichloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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